Cas no 1396843-34-7 (4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide)

• Product Name: 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide
• CAS No: 1396843-34-7
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 6408886
• PubChem ID: 71787598
• Update Time: 2025-08-05

4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide
• 1396843-34-7
• VU0535211-1
• AKOS024536511
• F6190-0657

• Inchi： 1S/C14H20BrNO2/c1-14(2,3)12(17)8-9-16-13(18)10-4-6-11(15)7-5-10/h4-7,12,17H,8-9H2,1-3H3,(H,16,18)
• InChI Key： XEJAPDTUCRRGSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCCC(C(C)(C)C)O)=O

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide

Comprehensive Overview of 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide (CAS No. 1396843-34-7)

In the realm of organic chemistry and pharmaceutical research, 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide (CAS No. 1396843-34-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its brominated benzamide core and hydroxy-dimethylpentyl side chain, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and biologically active compounds.

The molecular structure of 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide features a benzamide scaffold, which is a common motif in medicinal chemistry. The presence of the bromo substituent at the para position enhances its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapies and bioconjugation applications.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide. Machine learning models often utilize such high-purity intermediates to predict structure-activity relationships (SAR) and optimize lead compounds. This aligns with the growing demand for custom synthesis services, where researchers seek tailored molecules to accelerate their projects.

From a green chemistry perspective, the synthesis of 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide emphasizes the use of sustainable solvents and catalytic methods to minimize environmental impact. This resonates with the broader industry shift toward eco-friendly synthesis protocols, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound. Its high solubility in organic solvents like DMSO and methanol further enhances its utility in high-throughput screening assays. These properties make it a preferred choice for pharmacological studies and biochemical assays.

In summary, 4-bromo-N-(3-hydroxy-4,4-dimethylpentyl)benzamide (CAS No. 1396843-34-7) represents a critical tool for modern chemists and biologists. Its applications span drug development, material science, and catalysis research, reflecting its interdisciplinary relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and innovative therapeutics.